Cas no 68087-01-4 (Phosphorothioic acid, O-2-(diethylamino)-6-(methylthio)methyl-4-pyrimidinyl O-ethyl O-propyl ester)
68087-01-4 structure
Product Name:Phosphorothioic acid, O-2-(diethylamino)-6-(methylthio)methyl-4-pyrimidinyl O-ethyl O-propyl ester
CAS No:68087-01-4
MF:C15H28N3O3PS2
MW:393.504881858826
CID:968752
PubChem ID:53470565
Update Time:2025-04-19
Phosphorothioic acid, O-2-(diethylamino)-6-(methylthio)methyl-4-pyrimidinyl O-ethyl O-propyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphorothioic acid, O-2-(diethylamino)-6-(methylthio)methyl-4-pyrimidinyl O-ethyl O-propyl ester
- 4-[ethoxy(propoxy)phosphinothioyl]oxy-N,N-diethyl-6-(methylsulfanylmethyl)pyrimidin-2-amine
- DTXSID10703474
- O-{2-(Diethylamino)-6-[(methylsulfanyl)methyl]pyrimidin-4-yl} O-ethyl O-propyl phosphorothioate
- 68087-01-4
- SQVKVXZFGDBYEM-UHFFFAOYSA-N
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- Inchi: 1S/C15H28N3O3PS2/c1-6-10-20-22(23,19-9-4)21-14-11-13(12-24-5)16-15(17-14)18(7-2)8-3/h11H,6-10,12H2,1-5H3
- InChI Key: SQVKVXZFGDBYEM-UHFFFAOYSA-N
- SMILES: S(C)CC1=CC(=NC(=N1)N(CC)CC)OP(OCC)(OCCC)=S
Computed Properties
- Exact Mass: 393.13097111g/mol
- Monoisotopic Mass: 393.13097111g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 12
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 114Ų
Phosphorothioic acid, O-2-(diethylamino)-6-(methylthio)methyl-4-pyrimidinyl O-ethyl O-propyl ester Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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